2,4-dichloro-N-(1-pyrrolidinylcarbonothioyl)benzamide
Overview
Description
2,4-dichloro-N-(1-pyrrolidinylcarbonothioyl)benzamide (DPC) is a chemical compound that has been extensively studied for its potential use in scientific research. DPC is a thioamide derivative of benzamide and is commonly used as a tool compound to study the function of various proteins and enzymes in biochemical and physiological processes. In
Scientific Research Applications
Anticancer Activity
Anti-inflammatory Properties
Neuroprotection
Antimicrobial Activity
Enzyme Inhibition
Crystallography Studies
Mechanism of Action
Target of Action
Compounds containing a pyrrolidine ring, like this one, have been reported to exhibit bioactivity with target selectivity .
Mode of Action
It is known that imides, a class of compounds to which this molecule belongs, contain a nitrogen atom linked to two carbonyl groups . These compounds can pass through biological membranes due to their neutral and hydrophobic nature .
Pharmacokinetics
As mentioned earlier, imides can pass through biological membranes due to their neutral and hydrophobic nature , which could potentially influence their absorption and distribution.
properties
IUPAC Name |
2,4-dichloro-N-(pyrrolidine-1-carbothioyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2N2OS/c13-8-3-4-9(10(14)7-8)11(17)15-12(18)16-5-1-2-6-16/h3-4,7H,1-2,5-6H2,(H,15,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIXZWKCCXZNUGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601333559 |
Source
|
| Record name | 2,4-dichloro-N-(pyrrolidine-1-carbothioyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601333559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
32.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49718974 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
431055-99-1 |
Source
|
| Record name | 2,4-dichloro-N-(pyrrolidine-1-carbothioyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601333559 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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